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Compound of Interest

Compound Name: NSC 13138

Cat. No.: B181761

For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC 13138, also known as Cinchoninic acid or 4-Carboxyquinoline, is a quinoline derivative
with potential applications in biomedical research. As a member of the quinoline-4-carboxylic
acid class of compounds, its biological activities are of interest for studying cellular processes
and for potential therapeutic development. This document provides detailed protocols for the
experimental use of NSC 13138 in a cell culture setting, including methodologies for assessing
its cytotoxic effects, impact on cell signaling, and for determining its mechanism of action.

Mechanism of Action

Quinoline-4-carboxylic acid derivatives have been reported to exert their biological effects
through the inhibition of dihydroorotate dehydrogenase (DHODH).[1][2] DHODH is a critical
enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for the synthesis of
DNA and RNA.[1] Cancer cells, due to their high proliferation rate, are particularly reliant on this
pathway for the constant supply of nucleotides. By inhibiting DHODH, NSC 13138 is proposed
to deplete the intracellular pool of pyrimidines, leading to cell cycle arrest and the inhibition of
cell growth.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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